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Compound of Interest

Compound Name: Pefloxacin

Cat. No.: B1679150

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for determining the antimicrobial
susceptibility of bacterial isolates to Pefloxacin using the disk diffusion method, also known as
the Kirby-Bauer test. This method is a qualitative test that categorizes bacteria as susceptible,
intermediate, or resistant to a specific antibiotic based on the diameter of the zone of growth
inhibition around an antibiotic-impregnated disk.

Data Presentation

The interpretation of the Pefloxacin disk diffusion test relies on standardized zone diameter
breakpoints established by regulatory bodies such as the Clinical and Laboratory Standards
Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).

Pefloxacin Disk Diffusion Interpretive Criteria

The following table summarizes the tentative zone diameter breakpoints for a 5 ug Pefloxacin
disk. It is crucial to consult the latest guidelines from CLSI or EUCAST for the most current
interpretive criteria.
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Zone Diameter (mm)[1][2] Corresponding MIC

Category

[3] (g/mL)[1][2]
Susceptible >19 <20
Intermediate 16 - 18
Resistant <15 >4.0

Note: Pefloxacin disk diffusion is particularly recommended by EUCAST and CLSI as a
surrogate marker for identifying fluoroguinolone resistance in Salmonella species.[4][5][6][7]

Quality Control (QC) Parameters

Regular quality control is essential to ensure the accuracy and reproducibility of the AST
results. Escherichia coli ATCC 25922 is the recommended quality control strain for Pefloxacin

disk diffusion testing.

Antimicrobial Agent & Disk Acceptable Zone Diameter

Quality Control Strain
Potency Range (mm)

Escherichia coli ATCC 25922 Pefloxacin (PF) 5 ug CLSI: 25 - 33[4]

EUCAST: 26 - 32 (Target: 29)
[4][8]

Experimental Protocols

This section details the standardized procedure for performing the Pefloxacin disk diffusion
susceptibility test. Adherence to this protocol is critical for obtaining reliable and reproducible
results.

Materials

o Pefloxacin 5 pg antimicrobial susceptibility test disks
e Mueller-Hinton Agar (MHA) plates (4.0 + 0.5 mm depth)[9]

o Pure culture of the test organism grown overnight on a non-selective agar medium
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Sterile 0.85% saline

0.5 McFarland turbidity standard

Sterile cotton swabs

Incubator at 35 + 2°C[9]

Calipers or a ruler for measuring zone diameters

Quality control strain (E. coli ATCC 25922)

Procedure

Inoculum Preparation: a. Aseptically select 3-5 well-isolated colonies of the test bacterium
from an 18-24 hour agar plate. b. Transfer the colonies to a tube containing sterile 0.85%
saline. c. Vortex the tube to create a smooth suspension. d. Adjust the turbidity of the
bacterial suspension to match the 0.5 McFarland standard. This corresponds to a bacterial
concentration of approximately 1-2 x 108 CFU/mL.[9]

Inoculation of MHA Plate: a. Within 15 minutes of preparing the inoculum, dip a sterile cotton
swab into the adjusted suspension. b. Rotate the swab several times against the inner wall
of the tube to remove excess liquid. c. Streak the swab evenly over the entire surface of the
MHA plate in three different directions (rotating the plate approximately 60° each time) to
ensure uniform growth. d. Allow the plate to dry for 5-15 minutes with the lid slightly ajar.[9]

Application of Pefloxacin Disks: a. Aseptically place a Pefloxacin 5 pg disk onto the
inoculated surface of the MHA plate using sterile forceps or a disk dispenser. b. Gently press
the disk down to ensure complete contact with the agar surface. c. If multiple antibiotic disks
are used on the same plate, ensure they are spaced far enough apatrt (e.g., centers 30 mm
apart for cephalosporins) to prevent overlapping of the inhibition zones.[9]

Incubation: a. Invert the plates and incubate them at 35 + 2°C for 16-20 hours in ambient air.

[9]

Reading and Interpretation of Results: a. After incubation, measure the diameter of the zone
of complete growth inhibition (including the disk diameter) to the nearest millimeter using

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.tmmedia.in/wp-content/uploads/TD/TD-TBD-067.pdf
https://www.tmmedia.in/wp-content/uploads/TD/TD-TBD-067.pdf
https://www.tmmedia.in/wp-content/uploads/TD/TD-TBD-067.pdf
https://www.benchchem.com/product/b1679150?utm_src=pdf-body
https://www.benchchem.com/product/b1679150?utm_src=pdf-body
https://www.tmmedia.in/wp-content/uploads/TD/TD-TBD-067.pdf
https://www.tmmedia.in/wp-content/uploads/TD/TD-TBD-067.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

calipers or a ruler. b. Read the plates against a dark, non-reflective background. c. Interpret
the results by comparing the measured zone diameter to the established breakpoints for
Pefloxacin (see Data Presentation section). d. Concurrently, test the QC strain (E. coli ATCC
25922) and ensure its zone diameter falls within the acceptable range. If the QC result is out
of range, the test results for the clinical isolates are considered invalid.

Mandatory Visualizations
Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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